4-(2-oxo-1-pyrrolidinyl)-N-[3-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide

• IUPAC Name: 4-(2-oxopyrrolidin-1-yl)-N-[3-(tetrazol-1-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C17H16N6O3S/c24-17-5-2-10-22(17)14-6-8-16(9-7-14)27(25,26)19-13-3-1-4-15(11-13)23-12-18-20-21-23/h1,3-4,6-9,11-12,19H,2,5,10H2
• InChI Key: PQDHOTXOEXHHQM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NC3=CC(=CC=C3)N4C=NN=N4
• Molecular Formula: C17H16N6O3S
• Molecular Weight: 384.4 g/mol

Description

4-(2-oxo-1-pyrrolidinyl)-N-[3-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as OTS964 and is a potent inhibitor of the cell cycle regulatory protein CDK9.

Mechanism of Action

OTS964 binds to the ATP-binding pocket of CDK9 and inhibits its kinase activity. This leads to the downregulation of transcriptional elongation and the induction of cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
OTS964 has been shown to have a potent antiproliferative effect on cancer cells. It induces G1 cell cycle arrest and apoptosis in various cancer cell lines. Additionally, OTS964 has been shown to have antiangiogenic effects, which could be beneficial in the treatment of cancer.

Advantages and Limitations for Lab Experiments

OTS964 has the advantage of being a potent and specific inhibitor of CDK9, which makes it a valuable tool for studying the role of CDK9 in various biological processes. However, its potency can also be a limitation, as it can be toxic to cells at high concentrations. Additionally, the proprietary nature of the synthesis method can make it difficult for researchers to obtain the compound.

Future Directions

There are several potential future directions for research on OTS964. One area of interest is in combination therapy with other cancer drugs. OTS964 has been shown to have synergistic effects with various chemotherapeutic agents, and further research could lead to the development of more effective cancer treatments. Another area of interest is in the development of more potent and selective CDK9 inhibitors. Finally, research on the mechanism of action of OTS964 could lead to a better understanding of the role of CDK9 in cancer and other diseases.

Synthesis Methods

OTS964 is synthesized through a multi-step process that involves the reaction of various chemical reagents. The exact synthesis method is proprietary information and is not publicly available.

Scientific Research Applications

OTS964 has been shown to have potential applications in cancer research due to its ability to inhibit CDK9, which is a key regulator of transcriptional elongation. CDK9 is overexpressed in many types of cancer, and inhibiting its activity can lead to cell cycle arrest and apoptosis. OTS964 has been shown to be effective in inhibiting the growth of various cancer cell lines in vitro and in vivo.